N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)pyrimidine-4-carboxamide

• IUPAC Name: N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C12H13N5O/c18-12(9-4-5-13-8-15-9)16-11-7-14-10-3-1-2-6-17(10)11/h4-5,7-8H,1-3,6H2,(H,16,18)
• InChI Key: QSOWTWXXGQVYBI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=NC=C2NC(=O)C3=NC=NC=C3)C1
• Molecular Formula: C12H13N5O
• Molecular Weight: 243.26 g/mol

Description

“N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)pyrimidine-4-carboxamide” is a compound that belongs to the class of imidazo[1,2-a]pyrimidines. Imidazo[1,2-a]pyrimidines are known for their wide range of biological activities, including antimicrobial, analgesic, antipyretic, and anti-inflammatory properties.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine derivatives was synthesized using the Biginelli condensation. Another study reported the electro-organic synthesis of tetrahydroimidazo[1,2-a]pyridin-5(1H)-one.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques like 1H NMR and 13C NMR. These techniques provide valuable information about the chemical environment of the atoms in the molecule and their connectivity.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds typically involve condensation reactions. The reaction conditions and the choice of reactants can greatly influence the yield and the properties of the final product.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrimidine is a solid at room temperature and should be stored in a dark place, in an inert atmosphere, at 2-8°C.

Safety and Hazards

The safety and hazards associated with similar compounds have been documented. For instance, 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrimidine has been classified with the signal word “Warning” and hazard statements H302-H315-H320-H335.

Future Directions

The development of new antimicrobial agents is a major challenge due to the increasing resistance of microorganisms. Compounds like “N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)pyrimidine-4-carboxamide” could potentially be explored further for their antimicrobial, antioxidant, and anticancer activities.